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Compound of Interest

Compound Name: N,N-Dimethylmethanesulfonamide

Cat. No.: B1294423

An In-depth Technical Guide on the Core Physicochemical Properties of N,N-
Dimethylmethanesulfonamide

Abstract

N,N-Dimethylmethanesulfonamide (CAS No. 918-05-8) is a sulfonamide compound whose
physicochemical properties are of significant interest in various research and development
sectors, including its potential use as a solvent and a synthetic building block. This technical
guide provides an in-depth analysis of two of its core thermal properties: the melting point and
boiling point. We will explore the reported values for these properties, discuss the underlying
molecular principles, and present validated experimental protocols for their determination. This
document is intended for researchers, chemists, and drug development professionals who
require a precise understanding of this compound's behavior for experimental design, process
scale-up, and safety assessments.

Introduction to N,N-Dimethylmethanesulfonamide

N,N-Dimethylmethanesulfonamide is an organic compound featuring a central sulfur atom
double-bonded to two oxygen atoms and single-bonded to both a methyl group and a
dimethylamino group.[1] This structure imparts specific polarity and hydrogen bond accepting
capabilities that define its physical properties and potential applications.[1] Understanding its
transition temperatures is the first critical step in evaluating its suitability for any laboratory or
industrial process.
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Chemical Identity

e |[UPAC Name: N,N-dimethylmethanesulfonamide[1]

CAS Number: 918-05-8[2][3]

Molecular Formula: CsHoNO2S[2][4]

Molecular Weight: 123.17 g/mol [5][6]

Appearance: Typically a white to cream or pale pink solid, which may appear as crystals,
powder, or a fused solid.[2][5]

Molecular Structure

The structure of N,N-Dimethylmethanesulfonamide is fundamental to its physical properties.
The sulfonyl group (O=S=0) is highly polar, while the methyl and dimethylamino groups provide
organic character. The presence of a rotatable bond between the sulfur and nitrogen atoms
allows for conformational flexibility.[1][4]

Caption: 2D representation of N,N-Dimethylmethanesulfonamide.

Summary of Physicochemical Properties

For quick reference, the core physical properties of N,N-Dimethylmethanesulfonamide are
summarized below. These values are critical for predicting the compound's state under various
experimental conditions.
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Property Value Source
CAS Number 918-05-8 [2][3]
Molecular Formula C3HsNO:2S [2][4]
Molecular Weight 123.17 g/mol [5][6]
Melting Point 42 -51 °C [2][5]
Boiling Point 165.8 °C (at 760 mmHg) [4]

119 - 120 °C (at 17 mmHg) [6]

Appearance White to pale pink solid [2][5]

In-Depth Analysis of Melting Point

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For a crystalline solid, this occurs when the thermal energy is sufficient to overcome the
intermolecular forces holding the molecules in a fixed crystal lattice.

Reported Values and Influencing Factors

Various sources report the melting point of N,N-Dimethylmethanesulfonamide in a range,
typically between 42°C and 51°C.[2][5][6] A safety data sheet from Fisher Scientific specifies a
narrow range of 49 - 50 °C, while Thermo Scientific Chemicals provides a broader range of
42.0-51.0°C.[2][5] This variation is common and can be attributed to several factors:

o Purity: Impurities disrupt the crystal lattice, typically leading to a depression and broadening
of the melting point range. Commercial grades of this compound are often cited with purities
of 97% or 298%.[2][4]

» Crystalline Polymorphism: The existence of different crystal structures (polymorphs) of the
same compound can result in different melting points.

» Experimental Technique: The heating rate and the sensitivity of the detection method can
influence the measured value.
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Experimental Protocol for Melting Point Determination
(Capillary Method)

This protocol describes a self-validating method for accurately determining the melting point
range of a solid sample like N,N-Dimethylmethanesulfonamide.

Principle: A small, powdered sample is heated slowly in a capillary tube inside a calibrated
apparatus. The melting range is the span from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.

Methodology:
o Apparatus Calibration:

o Rationale: To ensure the accuracy of the instrument's thermometer, it must be calibrated
against a certified reference standard with a sharp, known melting point (e.g., benzoic
acid, m.p. 122.4°C).

o Procedure: Determine the melting point of the standard. If the observed value deviates
from the certified value, a correction factor must be applied to all subsequent
measurements.

e Sample Preparation:

o Rationale: A finely powdered, dry sample ensures uniform heat transfer and efficient
packing, which is critical for a sharp, observable melting transition.

o Procedure: Place a small amount of N,N-Dimethylmethanesulfonamide on a clean, dry
watch glass. Crush it into a fine powder using a spatula.

o Capillary Tube Packing:

o Rationale: Proper packing ensures the sample is heated evenly. A sample height of 2-3

mm is optimal for clear observation.

o Procedure: Tap the open end of a capillary tube into the powdered sample. Invert the tube
and tap the sealed end gently on a hard surface to pack the sample tightly into the bottom.
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Repeat until a 2-3 mm column of sample is achieved.

¢ Measurement:

o Rationale: A rapid initial heating rate is used to approach the expected melting point,
followed by a much slower rate (1-2°C/minute) to allow for thermal equilibrium between
the sample, heating block, and thermometer. This precision is key to an accurate reading.

o Procedure: a. Place the packed capillary tube in the melting point apparatus. b. Set an
initial rapid heating rate to bring the temperature to ~10°C below the expected melting
point (~45°C). c. Decrease the heating rate to 1-2°C per minute. d. Record the
temperature (T1) when the first drop of liquid is observed. e. Continue heating at the slow
rate and record the temperature (T2) when the last solid crystal melts into a clear liquid. f.
Report the result as the range Ti - Ta.
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Caption: Workflow for Melting Point Determination.

In-Depth Analysis of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. This property is highly dependent
on the ambient pressure.

Reported Values and the Influence of Pressure

The boiling point of N,N-Dimethylmethanesulfonamide is reported as 165.8°C at 760 mmHg
(atmospheric pressure).[4] Another source provides a value of 119-120°C at a reduced
pressure of 17 mmHg.[6] This significant difference highlights the direct relationship between
boiling point and pressure.

Causality (Clausius-Clapeyron Relationship): Reducing the external pressure on a liquid allows
molecules to escape into the vapor phase with less thermal energy. Consequently, the
temperature required to reach the boiling point is lower. This is a crucial consideration for
purification via vacuum distillation, which is often employed for compounds that might
decompose at their atmospheric boiling point.

Experimental Protocol for Boiling Point Determination
(Distillation Method)

This protocol provides a standard method for determining the boiling point of a liquid at a given
pressure.

Principle: The liquid is heated in a distillation apparatus. The boiling point is the stable
temperature recorded on a thermometer placed in the vapor path as the liquid actively boils
and its vapor condenses.

Methodology:
e Apparatus Setup:

o Rationale: A standard distillation setup ensures that the thermometer bulb is accurately
measuring the temperature of the vapor that is in equilibrium with the boiling liquid.

o Procedure: Assemble a distillation apparatus using a round-bottom flask, a distillation
head with a thermometer adapter, a condenser, and a receiving flask. Ensure all joints are
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properly sealed. The top of the thermometer bulb should be level with the bottom of the
side-arm leading to the condenser.

Sample and Boiling Chips:

o Rationale: Boiling chips or a magnetic stir bar are essential to prevent "bumping” (sudden,
violent boiling) by providing nucleation sites for smooth bubble formation.

o Procedure: Place a sufficient volume of N,N-Dimethylmethanesulfonamide into the
distillation flask (typically filling it to 1/2 to 2/3 of its volume). Add 2-3 boiling chips.

Heating and Measurement:

o Rationale: The heating rate should be controlled to maintain a slow, steady distillation rate
(1-2 drops per second). This ensures that the recorded temperature represents a true

equilibrium state.

o Procedure: a. Begin heating the flask gently using a heating mantle. b. Observe as the
liquid begins to boil and a condensation ring rises up the apparatus. c. When the vapor
surrounds the thermometer bulb and condensation begins to drip steadily from the
condenser into the receiving flask, record the temperature. d. Continue to monitor the
temperature. A stable reading during active distillation is the boiling point.

Pressure Correction (if necessary):

o Rationale: If the determination is not performed at standard atmospheric pressure (760
mmHg), the observed boiling point will differ.

o Procedure: Record the ambient barometric pressure during the experiment. The observed
boiling point can be corrected to the normal boiling point using a nomograph or the
Sydney-Young equation if high accuracy is required.
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Caption: Workflow for Boiling Point Determination.

Safety, Handling, and Storage
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For the safety of laboratory personnel, proper handling of N,N-Dimethylmethanesulfonamide
is essential.

Hazards: The compound is listed as harmful if swallowed and causes skin and serious eye
irritation.[4] It may also cause respiratory irritation.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

e Handling: Use in a well-ventilated area or a chemical fume hood. Avoid dust formation and
inhalation.[5]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Conclusion

The melting and boiling points of N,N-Dimethylmethanesulfonamide are fundamental
parameters that dictate its physical state and inform its practical application in a scientific
setting. With a melting point range of approximately 42-51°C and a normal boiling point of
165.8°C, it exists as a solid at standard room temperature but can be easily melted for use as a
liquid. The significant depression of its boiling point under vacuum underscores the importance
of pressure control during distillation. By employing the validated protocols outlined in this
guide, researchers can ensure the accurate determination of these properties, leading to more
reliable and reproducible experimental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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